![molecular formula C7H11NO3 B012039 Methyl 4-oxopiperidine-3-carboxylate CAS No. 108554-34-3](/img/structure/B12039.png)
Methyl 4-oxopiperidine-3-carboxylate
Overview
Description
Methyl 4-oxopiperidine-3-carboxylate is a chemical compound that has been widely used in scientific research applications. It is a versatile compound that has a number of important properties, including its ability to act as a potent inhibitor of certain enzymes. In
Scientific Research Applications
Structural Study of Methyl 4-oxopiperidine Derivatives : A study by Fernández et al. (1993) explored the structural aspects of enolic forms of methyl 2,6-diphenyl-N-methyl-4-oxopiperidine derivatives, focusing on their keto-enol tautomerism and configurational isomerism (Fernández, Casares, Gálvez, & Bellanato, 1993).
Synthesis of Piperidine Derivatives : Several studies have focused on the synthesis of various piperidine derivatives. For instance, Hao et al. (2011) presented a novel asymmetric synthesis of a key intermediate for the synthesis of CP-690550 (Hao, Liu, Zhang, & Chen, 2011). Another study by Wang et al. (2008) described a nine-step reaction process for preparing tert-Butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate, highlighting its structural features (Wang, Liu, Cao, & Wang, 2008).
Pharmacological Evaluation : Brubaker and Colley (1986) investigated the dopamine agonist activity of 4-indolymethyl analogue of 7-methyl-1,4-dioxa-7-azaspiro[4.5]decane, showing potential for therapeutic applications (Brubaker & Colley, 1986).
Antimicrobial Activity : Nagashree et al. (2013) examined the antimicrobial properties of methyl-2-aminopyridine-4-carboxylate derivatives, identifying compounds with significant activity (Nagashree, Mallu, Mallesha, & Bindya, 2013).
Biosynthesis of Penicillin G : Kurz↦kowski et al. (1990) studied the role of 6-oxopiperidine-2-carboxylic acid in reversing l-lysine inhibition of penicillin G biosynthesis in Penicillium chrysogenum, demonstrating its importance in the production process (Kurz↦kowski, Kurz↦kowski, Filípek, Solecka, & Kuryłowicz, 1990).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-oxopiperidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-11-7(10)5-4-8-3-2-6(5)9/h5,8H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBNGBGYWMXBQRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369110 | |
Record name | Methyl 4-oxopiperidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108554-34-3 | |
Record name | Methyl 4-oxopiperidine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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